Cas no 1807289-44-6 (Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate
• CAS No: 1807289-44-6
• MF: C₁₂H₈F₅NO₂
• MW: 293.189440727234
• CID: 4794772
• Update Time: 2025-07-19

Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C12H8F5NO2/c1-2-20-11(19)7-4-8(10(13)14)9(12(15,16)17)3-6(7)5-18/h3-4,10H,2H2,1H3
• InChI Key： DQJSMVPOCUVSMD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(C#N)=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate

Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate (CAS No. 1807289-44-6): A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate, identified by its CAS number 1807289-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex and highly functionalized molecular structure. The presence of multiple fluorine atoms and cyano groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate consists of a benzoic acid core substituted with an ethyl ester group, a cyano group at the 2-position, and two trifluoromethyl groups at the 4- and 5-positions. This arrangement results in a highly electron-withdrawing effect, which influences its reactivity and potential applications. The compound's high degree of fluorination makes it particularly interesting for researchers exploring the impact of fluorine substitution on biological activity.

In recent years, there has been a growing interest in the development of novel compounds with enhanced bioavailability and metabolic stability. Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate has been studied for its potential as a building block in the synthesis of more complex molecules. Its unique structural features make it a candidate for further exploration in drug discovery, particularly in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of fluorinated heterocycles, which are known to exhibit improved pharmacokinetic properties. Researchers have utilized Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate as a precursor in the preparation of pyridine and pyrimidine derivatives, which are key scaffolds in many therapeutic agents. The introduction of fluorine atoms into these heterocycles often enhances their binding affinity and selectivity, making them more effective in modulating biological targets.

The compound's reactivity also makes it a valuable tool in organic synthesis. The cyano group can be further functionalized through various chemical transformations, such as reduction to an amine or conversion to an ester, while the ester group can be hydrolyzed to yield the corresponding carboxylic acid. These transformations provide synthetic chemists with flexibility in designing novel molecules with tailored properties.

Recent studies have highlighted the role of Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate in developing novel agrochemicals. Fluorinated compounds are known to exhibit improved resistance to degradation and enhanced bioactivity, making them ideal for use as pesticides and herbicides. Researchers have explored its potential as a precursor in the synthesis of fluorinated pyrazoles and triazoles, which have shown promising results in controlling resistant plant pathogens.

The compound's stability under various environmental conditions also makes it suitable for industrial applications. Its resistance to hydrolysis and oxidation ensures that it remains stable during storage and transportation, making it a reliable component in large-scale chemical processes. This stability is particularly important in pharmaceutical manufacturing, where consistent quality is essential for ensuring the efficacy and safety of final products.

From a computational chemistry perspective, Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how fluorine substitution affects electronic properties and binding affinity. The results from these simulations have guided researchers in optimizing the compound's structure for improved pharmacological activity.

The synthesis of Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to introduce the necessary functional groups efficiently. The development of streamlined synthetic routes has made it more feasible to produce this compound on an industrial scale.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-4-(trifluoromethyl)benzoate (CAS No. 1807289-44-6) is a versatile and highly functionalized compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with enhanced bioactivity and stability. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.